Cas no 25523-97-1 ((3S)-3-(4-chlorophenyl)-3-(pyridin-2-yl)propyldimethylamine)

(3S)-3-(4-Chlorophenyl)-3-(pyridin-2-yl)propyldimethylamine is a chiral tertiary amine compound featuring a 4-chlorophenyl and pyridinyl substituent on the propyl backbone. Its stereospecific (S)-configuration ensures precise molecular interactions, making it valuable in pharmaceutical and agrochemical research. The presence of both aromatic and heteroaromatic groups enhances its binding affinity to biological targets, while the dimethylamine moiety contributes to its solubility and reactivity. This compound is particularly useful as an intermediate in the synthesis of bioactive molecules, including potential CNS-active agents or enzyme modulators. Its well-defined structure allows for controlled derivatization, supporting applications in drug discovery and mechanistic studies. High purity and stability further underscore its utility in advanced chemical synthesis.
(3S)-3-(4-chlorophenyl)-3-(pyridin-2-yl)propyldimethylamine structure
25523-97-1 structure
Product Name:(3S)-3-(4-chlorophenyl)-3-(pyridin-2-yl)propyldimethylamine
CAS No:25523-97-1
MF:C16H19ClN2
MW:274.788462877274
CID:276275
PubChem ID:33036
Update Time:2025-11-02

(3S)-3-(4-chlorophenyl)-3-(pyridin-2-yl)propyldimethylamine Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinepropanamine, g-(4-chlorophenyl)-N,N-dimethyl-,(gS)-
    • (3S)-3-(4-chlorophenyl)-N,N-dimethyl-3-pyridin-2-ylpropan-1-amine
    • (S)-Chloropheniramine
    • CHLORPHENIRAMINE
    • DEXCHLORPHENIRAMINE
    • DEXCHLORPHENIRAMINE MALEATE
    • D-Chlorpheniramine
    • Destral
    • dexchlorphenamine
    • Dexclorfeniramina
    • Fortamine
    • Isomerine
    • Phendextro
    • Polaramin
    • Trenelone
    • (3S)-3-(4-chlorophenyl)-3-(pyridin-2-yl)propyldimethylamine
    • DB13679
    • Dexchlorpheniraminum (INN-Latin)
    • HY-117501
    • DEXCHLORPHENIRAMINE [WHO-DD]
    • AB00698452_08
    • CHEBI:4464
    • PDSP1_000611
    • (+)-Chlorpheniramine
    • dexclorfeniramine
    • NCGC00162110-01
    • SDCCGSBI-0050252.P003
    • desclorfeniramina
    • Chlorphenamine, (s)-
    • (S)-(+)-2-[p-chloro-alpha-[2-(dimethylamino)ethyl]benzyl]pyridine
    • (3S)-3-(4-chlorophenyl)-N, N-dimethyl-3-pyridin-2-ylpropan-1-amine
    • Chlo-amine
    • AKOS025310177
    • (S)-3-(4-chlorophenyl)-N,N-dimethyl-3-(pyridin-2-yl)propan-1-amine
    • 2-PYRIDINEPROPANAMINE, .GAMMA.-(4-CHLOROPHENYL)-N,N-DIMETHYL-, (.GAMMA.S)-
    • EINECS 247-073-7
    • D-2-
    • Dexchlorpheniraminum
    • NS00098761
    • DEXCHLORPHENIRAMINE [HSDB]
    • Chlorpheniramine, d-
    • Dexchlorpheniraminum [INN-Latin]
    • NCGC00162110-03
    • BIDD:GT0027
    • Chlorpheniramine, (s)-
    • (S)-(+)-2-(p-chloro-alpha-(2-(dimethylamino)ethyl)benzyl)pyridine
    • DTXCID60102716
    • NCGC00162110-07
    • d-Chloropheniramine
    • CHEMBL1201353
    • D07803
    • [(3S)-3-(4-chlorophenyl)-3-(pyridin-2-yl)propyl]dimethylamine
    • 25523-97-1
    • NCGC00162110-02
    • R06AB02
    • (S)-gamma-(4-chlorophenyl)-N,N-dimethyl-2-pyridinepropanamine
    • Q937085
    • DEXCHLORPHENIRAMINE [INN]
    • Dapriton (TN)
    • Dexclorfeniramina [INN-Spanish]
    • Lopac0_000264
    • D-2-(p-Chloro-alpha-(2-dimethylaminoethyl)benzyl)pyridine
    • GTPL1210
    • SBI-0050252.P002
    • CHLORPHENIRAMINE D-FORM [MI]
    • Chlorpheniramine d-form
    • DTXSID50180225
    • Dapriton
    • Pyridine, 2-(p-chloro-alpha-(2-(dimethylamino)ethyl)benzyl)-
    • HSDB 3054
    • Dexchlorpheniramine [INN:BAN]
    • CCG-204359
    • DEXCHLORPHENIRAMINE [VANDF]
    • UNII-3Q9Q0B929N
    • PDSP2_000608
    • 2-Pyridinepropanamine, gamma-(4-chlorophenyl)-N,N-dimethyl-, (S)-
    • C06946
    • 2-PYRIDINEPROPANAMINE, gamma-(4-CHLOROPHENYL)-N,N-DIMETHYL-, (gammaS)-
    • (+)-3-p-Chlorphenyl-3-pyrid-2'-ylpropyl)dimethylamin
    • Dexchlorpheniramine (INN)
    • SCHEMBL3538
    • AB00698452_07
    • 3Q9Q0B929N
    • Dexclorfeniramina (INN-Spanish)
    • (+)-N,N-Dimethyl-(3-(4-chlorphenyl)-3-(2-pyridyl)propyl)amin
    • EN300-18563907
    • DA-62807
    • SOYKEARSMXGVTM-HNNXBMFYSA-N
    • BRD-K39462424-050-09-8
    • Inchi: 1S/C16H19ClN2/c1-19(2)12-10-15(16-5-3-4-11-18-16)13-6-8-14(17)9-7-13/h3-9,11,15H,10,12H2,1-2H3/t15-/m0/s1
    • InChI Key: SOYKEARSMXGVTM-HNNXBMFYSA-N
    • SMILES: ClC1C=CC(=CC=1)[C@@H](C1C=CC=CN=1)CCN(C)C

Computed Properties

  • Exact Mass: 274.12400
  • Monoisotopic Mass: 274.124
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 16.1A^2

Experimental Properties

  • Density: 1.107
  • Boiling Point: 379°Cat760mmHg
  • Flash Point: 183°C
  • Refractive Index: 1.565
  • PSA: 16.13000
  • LogP: 3.81860
  • Specific Rotation: D25 +49.8° (c = 1 in DMF)

(3S)-3-(4-chlorophenyl)-3-(pyridin-2-yl)propyldimethylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-18563907-0.05g
[(3S)-3-(4-chlorophenyl)-3-(pyridin-2-yl)propyl]dimethylamine
25523-97-1
0.05g
$73.0 2023-09-18

Additional information on (3S)-3-(4-chlorophenyl)-3-(pyridin-2-yl)propyldimethylamine

Comprehensive Overview of (3S)-3-(4-chlorophenyl)-3-(pyridin-2-yl)propyldimethylamine (CAS No. 25523-97-1)

(3S)-3-(4-chlorophenyl)-3-(pyridin-2-yl)propyldimethylamine, with the CAS number 25523-97-1, is a chiral organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique structure combining a pyridine ring and a chlorophenyl group, making it a valuable intermediate in drug development. Its stereospecificity, denoted by the (3S) configuration, plays a crucial role in its biological activity and applications.

The molecular formula of (3S)-3-(4-chlorophenyl)-3-(pyridin-2-yl)propyldimethylamine is C16H19ClN2, with a molecular weight of approximately 274.79 g/mol. The presence of the dimethylamine moiety enhances its solubility in organic solvents, while the pyridin-2-yl group contributes to its potential interactions with biological targets. Researchers are particularly interested in this compound due to its potential applications in central nervous system (CNS) drug development, where its structural features may influence receptor binding.

Recent studies highlight the growing demand for chiral intermediates like CAS 25523-97-1 in the synthesis of enantiomerically pure pharmaceuticals. The compound's stereochemical purity is critical for ensuring the efficacy and safety of final drug products. In the context of green chemistry trends, synthetic routes for this compound are being optimized to reduce waste and improve yield, aligning with the industry's focus on sustainability.

One of the most searched questions related to (3S)-3-(4-chlorophenyl)-3-(pyridin-2-yl)propyldimethylamine is its role in neurological research. Preliminary data suggests that derivatives of this compound may exhibit modulatory effects on neurotransmitter systems, though further studies are needed. Another hot topic is its potential use in personalized medicine, where enantiomerically pure compounds are increasingly important for tailored therapies.

The global market for pharmaceutical intermediates like CAS 25523-97-1 is expanding rapidly, driven by the growing demand for innovative drugs. Analytical techniques such as HPLC and chiral chromatography are essential for quality control during its production. Researchers also emphasize the importance of structure-activity relationship (SAR) studies to explore the full potential of this compound class.

From a regulatory perspective, (3S)-3-(4-chlorophenyl)-3-(pyridin-2-yl)propyldimethylamine requires proper handling according to standard laboratory safety protocols. While not classified as hazardous under normal conditions, appropriate personal protective equipment (PPE) should be used when working with this chemical. Storage recommendations typically include keeping the compound in a cool, dry place away from direct sunlight to maintain stability.

In the context of intellectual property, several patents have been filed covering synthetic methods and applications of CAS 25523-97-1 derivatives. The compound's versatility makes it a subject of ongoing research in both academic and industrial settings. Future directions may include exploring its potential in bioconjugation or as a building block for more complex molecular architectures.

The analytical characterization of (3S)-3-(4-chlorophenyl)-3-(pyridin-2-yl)propyldimethylamine typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography for structural confirmation. These techniques are crucial for verifying the compound's identity and purity, especially when used as a reference standard in pharmaceutical development.

As research continues, CAS 25523-97-1 remains an important compound in medicinal chemistry. Its unique structural features and potential biological activities make it a valuable subject for further investigation. The scientific community continues to explore its applications while maintaining rigorous standards for safety and quality in its production and use.

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